Cas no 1480178-23-1 (1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol)

• Product Name: 1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol
• CAS No: 1480178-23-1
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5843360
• PubChem ID: 65210796
• Update Time: 2025-10-25

1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[[[(6-methoxy-3-pyridinyl)methyl]amino]methyl]-
• 1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol
• starbld0030714
• AKOS014544905
• 1480178-23-1
• 1-((((6-Methoxypyridin-3-yl)methyl)amino)methyl)cyclopentan-1-ol
• F6545-5539

• Inchi： 1S/C13H20N2O2/c1-17-12-5-4-11(9-15-12)8-14-10-13(16)6-2-3-7-13/h4-5,9,14,16H,2-3,6-8,10H2,1H3
• InChI Key： XBMNORBTLNMDDO-UHFFFAOYSA-N
• SMILES： C1(CNCC2=CC=C(OC)N=C2)(O)CCCC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 371.5±27.0 °C(Predicted)
• pka: 14.84±0.20(Predicted)

Additional information on 1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol

Professional Introduction to 1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol (CAS No. 1480178-23-1)

1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol, with the CAS number 1480178-23-1, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study in both academic and industrial settings.

The molecular structure of this compound features a cyclopentan-1-ol backbone, which is a cyclic alcohol moiety that contributes to its unique physicochemical properties. The presence of a 6-methoxypyridin-3-yl group and an amine substituent further enhances its complexity and potential biological activity. These structural elements are critical in determining its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with various diseases. The compound 1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol has been identified as a potential lead compound in this regard. Its ability to interact with specific enzymes and receptors has been explored in several preclinical studies, which have highlighted its potential therapeutic applications.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 6-methoxypyridin-3-yl group, in particular, is a frequently occurring moiety in drug candidates due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. This feature has been leveraged in the design of molecules that exhibit high affinity and selectivity for their intended targets.

The amine substituent in the molecule also plays a crucial role in its biological activity. Amines are well-known for their ability to form hydrogen bonds and participate in salt bridge interactions, which are essential for the binding of small molecules to proteins. The specific positioning of the amine group in 1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol suggests that it could interact with key residues on biological targets, thereby modulating their function.

Recent studies have begun to explore the pharmacological properties of this compound. Initial experiments have shown that it can interact with certain enzymes and receptors in vitro, leading to changes in their activity. These findings are particularly exciting as they suggest that this compound could be developed into a therapeutic agent for various conditions.

The cyclopentan-1-ol moiety is another interesting feature of this compound. Cycloalkanols are known for their ability to improve the solubility and bioavailability of drug candidates. This property could be particularly beneficial for the development of oral formulations, which are often preferred due to their ease of administration.

In addition to its structural features, the compound's potential biological activity has been further investigated through computational modeling and molecular dynamics simulations. These studies have provided valuable insights into how the molecule interacts with its targets at the atomic level. This information has been used to guide the design of analogs with improved potency and selectivity.

The synthesis of 1-({[(6-methoxypyridin-3-yl)methyl]amino}methyl)cyclopentan-1-ol has also been optimized to ensure high yields and purity. The synthetic route involves several key steps, including the formation of the cyclopentanone ring followed by functionalization with the 6-methoxypyridinyl and amine groups. Advances in synthetic methodology have allowed for more efficient and scalable production of this compound.

As research continues, it is expected that new applications for this compound will be discovered. Its unique structural features and potential biological activity make it a promising candidate for further development. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients.

The growing body of evidence supporting the potential of 1-({[(6-methoxypyridin-3-yloxy)methyl]amino}cyclopentan) is compelling. It represents an example of how careful molecular design can lead to the discovery of novel bioactive compounds with significant therapeutic potential. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in drug discovery and development.